Cas no 2060030-56-8 (2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride)

• Product Name: 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride
• CAS No: 2060030-56-8
• MF: C₁₀H₁₇Cl₂N₃S
• MW: 282.233078718185
• MDL: MFCD30502241
• CID: 5183237
• PubChem ID: 137833681
• Update Time: 2025-11-05

2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Thiomorpholinopyridin-4-yl)methanamine dihydrochloride
• [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride
• starbld0042462
• 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride

• MDL： MFCD30502241
• Inchi： 1S/C10H15N3S.2ClH/c11-8-9-1-2-12-10(7-9)13-3-5-14-6-4-13;;/h1-2,7H,3-6,8,11H2;2*1H
• InChI Key： WYDVTOZWTVIXCE-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CCN(C2C=C(CN)C=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 67.4

Additional information on 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride

Introduction to 2-(Thiomorpholin-4-yl)pyridin-4-ylmethanamine Dihydrochloride (CAS No. 2060030-56-8)

2-(Thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride (CAS No. 2060030-56-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a derivative of thiomorpholine, a heterocyclic compound with a sulfur atom in the ring, and pyridine, an aromatic heterocyclic organic compound. The combination of these structural elements imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

The dihydrochloride salt form of this compound enhances its solubility and stability, which are crucial factors for its use in both laboratory settings and potential clinical applications. The solubility of the compound in aqueous solutions facilitates its use in biological assays and drug delivery systems, while its stability ensures consistent performance during storage and handling.

Recent studies have explored the pharmacological properties of 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play a central role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, the compound may offer new avenues for treating conditions such as neurological disorders, cardiovascular diseases, and inflammatory diseases.

In addition to its receptor modulation properties, 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride has shown promise in preclinical studies as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit phosphodiesterases (PDEs), which are enzymes that hydrolyze cyclic nucleotides such as cAMP and cGMP. Inhibition of PDEs can lead to increased levels of these cyclic nucleotides, which can have beneficial effects on cellular functions and disease states.

The structural features of 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride also make it an attractive candidate for structure-based drug design. The thiomorpholine ring provides a flexible scaffold that can be modified to optimize binding affinity and selectivity for specific targets. This flexibility allows researchers to fine-tune the pharmacological profile of the compound, enhancing its therapeutic potential while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride in various disease models. Early results have been promising, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. These findings suggest that it may be a viable candidate for further development as a therapeutic agent.

Beyond its therapeutic applications, 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride is also used as a research tool in academic and industrial laboratories. Its unique chemical structure makes it useful for studying receptor-ligand interactions, enzyme inhibition mechanisms, and other fundamental biological processes. Researchers can use this compound to gain insights into the molecular mechanisms underlying various diseases, which can inform the development of new therapeutic strategies.

In conclusion, 2-(thiomorpholin-4-yl)pyridin-4-ylmethanamine dihydrochloride (CAS No. 2060030-56-8) is a versatile compound with significant potential in both research and clinical settings. Its unique structural properties, combined with its promising pharmacological profile, make it an exciting candidate for further exploration in the fields of medicinal chemistry and pharmaceutical research.